Methyl 4-[(2E)-2-[(furan-2-YL)formamido]-3-(4-methoxyphenyl)prop-2-enamido]benzoate

• IUPAC Name: methyl 4-[[(E)-2-(furan-2-carbonylamino)-3-(4-methoxyphenyl)prop-2-enoyl]amino]benzoate
• InChI: InChI=1S/C23H20N2O6/c1-29-18-11-5-15(6-12-18)14-19(25-22(27)20-4-3-13-31-20)21(26)24-17-9-7-16(8-10-17)23(28)30-2/h3-14H,1-2H3,(H,24,26)(H,25,27)/b19-14+
• InChI Key: DFYMWRVVEBOJQH-XMHGGMMESA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C(C(=O)NC2=CC=C(C=C2)C(=O)OC)NC(=O)C3=CC=CO3
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C(\C(=O)NC2=CC=C(C=C2)C(=O)OC)/NC(=O)C3=CC=CO3
• Molecular Formula: C23H20N2O6
• Molecular Weight: 420.4 g/mol

Description

The compound “methyl 4-{[2-(2-furoylamino)-3-(4-methoxyphenyl)acryloyl]amino}benzoate” is a complex organic molecule. It contains a furan ring (a five-membered aromatic ring with four carbon atoms and one oxygen), an acryloyl group (a type of unsaturated carbonyl group), and a methoxyphenyl group (a phenyl ring with a methoxy group attached). The exact properties and characteristics of this compound would depend on the specific arrangement and bonding of these groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the specific arrangement and bonding of its constituent groups. The presence of the furan ring, acryloyl group, and methoxyphenyl group would likely confer certain structural characteristics, but without more specific information, it’s difficult to provide a detailed molecular structure analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which the reactions are carried out. The furan ring, acryloyl group, and methoxyphenyl group could potentially participate in a variety of chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its specific structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Mechanism of Action

The mechanism of action of this compound would depend on its specific structure and the biological or chemical system in which it is used. Without more specific information, it’s difficult to provide a detailed analysis of its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. Without more specific information, it’s difficult to provide a detailed analysis of its safety and hazards.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could potentially be used in a variety of fields, including organic chemistry, medicinal chemistry, and materials science.